Cas no 2167488-54-0 (4-bromo-1-cyclopropyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-cyclopropyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2167488-54-0
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 5810204
• PubChem ID: 165518377
• Update Time: 2024-01-01

4-bromo-1-cyclopropyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cyclopropyl-1H-1,2,3-triazole-5-carbaldehyde
• EN300-1277872
• 2167488-54-0

• Inchi： 1S/C6H6BrN3O/c7-6-5(3-11)10(9-8-6)4-1-2-4/h3-4H,1-2H2
• InChI Key： PYVRORKQTKLGKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(C2CC2)N=N1

Computed Properties

• Exact Mass: 214.96942g/mol
• Monoisotopic Mass: 214.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų